1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine

• IUPAC Name: 1-(2-bicyclo[2.2.1]heptanyl)-4-[(2-bromophenyl)methyl]piperazine
• InChI: InChI=1S/C18H25BrN2/c19-17-4-2-1-3-16(17)13-20-7-9-21(10-8-20)18-12-14-5-6-15(18)11-14/h1-4,14-15,18H,5-13H2
• InChI Key: DBMJAGQEOZSSKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2N3CCN(CC3)CC4=CC=CC=C4Br
• Molecular Formula: C18H25BrN2
• Molecular Weight: 349.3 g/mol

Description

1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, drug development, and neuroscience. 2.1]hept-2-yl-4-(2-bromobenzyl)piperazine.

Mechanism of Action

The mechanism of action of 1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine is not fully understood, but it is thought to act as a modulator of neurotransmitter systems in the brain. Specifically, this compound has been shown to interact with dopamine and serotonin receptors, which are involved in various physiological processes such as mood regulation, reward, and motor control.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine are still being investigated, but preliminary studies suggest that this compound may have a wide range of effects on various systems in the body. For example, it has been shown to have anti-inflammatory and antioxidant properties, which could make it a potential candidate for the treatment of diseases such as arthritis and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine in lab experiments is its potential as a tool for studying brain function and neurotransmitter systems. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine. One area of interest is its potential as a drug candidate for the treatment of various diseases such as cancer and neurological disorders. Another area of interest is its effects on neurotransmitter systems in the brain and its potential as a tool for studying brain function. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential limitations in lab experiments.

Synthesis Methods

The synthesis of 1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine involves the reaction of 2-bromobenzylamine with bicyclo[2.2.1]hept-2-en-5-one in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired product, which can be purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine has been extensively studied in scientific research due to its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases such as cancer, neurological disorders, and infectious diseases. In neuroscience, 1-bicyclo[2.2.1]hept-2-yl-4-(2-bromobenzyl)piperazine has been studied for its effects on neurotransmitter systems and its potential as a tool for studying brain function.